Cas no 874806-54-9 (ethyl 1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonylpiperidine-3-carboxylate)

• Product Name: ethyl 1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonylpiperidine-3-carboxylate
• CAS No: 874806-54-9
• MF: C₁₄H₂₁N₃O₆S
• MW: 359.398042440414
• CID: 6342571
• PubChem ID: 5310060
• Update Time: 2025-05-21

ethyl 1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonylpiperidine-3-carboxylate
• SR-01000016797-1
• MLS000103913
• AKOS024614327
• F1844-0080
• CHEMBL1312587
• 874806-54-9
• SR-01000016797
• HMS2246E12
• VU0494555-1
• SMR000018272
• ethyl 1-(1,3-dimethyl-2,4-dioxopyrimidin-5-yl)sulfonylpiperidine-3-carboxylate

• Inchi： 1S/C14H21N3O6S/c1-4-23-13(19)10-6-5-7-17(8-10)24(21,22)11-9-15(2)14(20)16(3)12(11)18/h9-10H,4-8H2,1-3H3
• InChI Key： ARRPJAJPSFQPIP-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(N(C)C1=O)=O)(N1CCCC(C(=O)OCC)C1)(=O)=O

Computed Properties

• Exact Mass: 359.11510657g/mol
• Monoisotopic Mass: 359.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonylpiperidine-3-carboxylate

Ethyl 1-(1,3-Dimethyl-2,4-Dioxo-1,2,3,4-Tetrahydropyrimidin-5-Yl)Sulfonylpiperidine-3-Carboxylate: A Comprehensive Overview

Ethyl 1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonylpiperidine-3-carboxylate (CAS No. 874806-54-9) is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its tetrahydropyrimidine ring system, which is fused with a sulfonyl group and a piperidine moiety. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and material science.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetrahydropyrimidine core. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this core structure with high enantioselectivity. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process and improve yield. These methods have significantly enhanced the scalability of this compound for large-scale production.

Ethyl 1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonylpiperidine-3-carboxylate exhibits interesting pharmacological properties. Studies have shown that it possesses potent anti-inflammatory and antioxidant activities due to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Recent research has also highlighted its potential as a neuroprotective agent, as it demonstrates protective effects against neuronal damage in vitro models of neurodegenerative diseases.

The structural versatility of this compound allows for further modification to enhance its bioavailability and efficacy. For instance, researchers have explored the substitution of the ethyl group with other alkyl chains to improve solubility and absorption in vivo. Additionally, the incorporation of fluorine atoms into the molecule has been investigated to enhance its stability and metabolic resistance.

In terms of applications, ethyl 1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)sulfonylpiperidine-3-carboxylate holds promise in the development of novel therapeutic agents for chronic inflammatory diseases and neurodegenerative disorders. Its ability to cross the blood-brain barrier makes it particularly attractive for central nervous system-related applications. Furthermore, its unique chemical structure suggests potential uses in materials science as a building block for advanced polymers or nanomaterials.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the synthesis and characterization of this compound. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate its molecular structure and conformational dynamics. These insights are critical for understanding its interaction with biological targets and designing more effective drug candidates.

In conclusion, ethyl 1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-Yl)sulfonylpiperidine-3-carboxylate (CAS No. 874806-549) represents a significant advancement in organic synthesis and drug discovery. Its unique chemical properties and promising pharmacological profile make it a valuable asset for researchers in various scientific disciplines. As ongoing studies continue to uncover its full potential